Cas no 1153506-06-9 (N-[1-(5,6,7,8-Tetrahydro-2-naphthalenyl)ethyl]-2-propenamide)

• Product Name: N-[1-(5,6,7,8-Tetrahydro-2-naphthalenyl)ethyl]-2-propenamide
• CAS No: 1153506-06-9
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 5450441
• PubChem ID: 43699660
• Update Time: 2025-11-02

N-[1-(5,6,7,8-Tetrahydro-2-naphthalenyl)ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 1153506-06-9
• EN300-6636661
• AKOS009894569
• N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]prop-2-enamide
• Z445401416
• N-[1-(5,6,7,8-Tetrahydro-2-naphthalenyl)ethyl]-2-propenamide

• Inchi： 1S/C15H19NO/c1-3-15(17)16-11(2)13-9-8-12-6-4-5-7-14(12)10-13/h3,8-11H,1,4-7H2,2H3,(H,16,17)
• InChI Key： ZGSWINWCGUWHEF-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=C2C(=C1)CCCC2)C)(=O)C=C

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 429.9±45.0 °C(Predicted)
• pka: 14.24±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on N-[1-(5,6,7,8-Tetrahydro-2-naphthalenyl)ethyl]-2-propenamide

Introduction to N-[1-(5,6,7,8-Tetrahydro-2-naphthalenylethyl)]-2-propenamide (CAS No. 1153506-06-9)

N-[1-(5,6,7,8-Tetrahydro-2-naphthalenylethyl)]-2-propenamide, identified by its CAS number 1153506-06-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The chemical structure of N-[1-(5,6,7,8-Tetrahydro-2-naphthalenylethyl)]-2-propenamide consists of a propenamide moiety linked to an ethyl group, which is further substituted with a 5,6,7,8-tetrahydro-2-naphthalenyl moiety. This naphthalene derivative is particularly noteworthy because it introduces a rigid aromatic system into the molecular framework, which can influence both the physical properties and the biological interactions of the compound.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules that incorporate naphthalene derivatives. The presence of the 5,6,7,8-tetrahydro-2-naphthalenyl group suggests that this compound may exhibit properties such as receptor binding affinity and metabolic stability that are critical for drug development. The propenamide functional group further adds to its complexity, potentially allowing for diverse interactions with biological targets.

One of the most compelling aspects of N-[1-(5,6,7,8-Tetrahydro-2-naphthalenylethyl)]-2-propenamide is its potential role in modulating biological pathways. Current research indicates that molecules with similar structural motifs may interact with enzymes and receptors involved in pain perception, inflammation, and neurodegenerative diseases. The naphthalene ring is known to be a versatile scaffold in medicinal chemistry due to its ability to engage with various biological systems.

The synthesis of N-[1-(5,6,7,8-Tetrahydro-2-naphthalenylethyl)]-2-propenamide presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing precision. Modern techniques in organic synthesis allow for the efficient preparation of complex intermediates and the subsequent functionalization of these intermediates to achieve the desired final product.

In terms of biological activity, preliminary studies on N-[1-(5,6,7,8-Tetrahydro-2-naphthalenylethyl)]-2-propenamide have shown promising results. In vitro assays have indicated that this compound may possess inhibitory effects on certain enzymes that are implicated in disease processes. For instance, it has been observed that derivatives of this class may interact with cyclooxygenase (COX) enzymes or other inflammatory mediators. Such interactions could make this compound a candidate for therapeutic intervention in conditions characterized by inflammation or pain.

The potential applications of N-[1-(5,6,7,8-Tetrahydro-2-naphthalenylethyl)]-2-propenamide extend beyond its role as a standalone therapeutic agent. It may also serve as a key intermediate in the synthesis of more complex molecules designed to enhance specific pharmacological profiles. By modifying various functional groups within its structure, researchers can fine-tune its biological activity to target specific disease mechanisms more effectively.

The investigation into N-[1-(5,6,7,8-Tetrahydro-2-naphthalenylethyl)]-2-propenamide also highlights the importance of computational modeling and drug design strategies. Molecular docking studies can provide insights into how this compound interacts with biological targets at the atomic level. These computational approaches are increasingly integral to drug discovery pipelines as they allow for rapid screening and optimization of candidate molecules before experimental validation.

The future prospects for N-[1-(5,6,7,8-Tetrahydro-2-naphthalenylethyl)]-2-propenamide are promising given its structural features and preliminary biological activity. Further research is needed to fully elucidate its mechanism of action and to assess its potential in vivo efficacy. As our understanding of disease pathways continues to evolve， so too will our ability to design molecules that can modulate these pathways effectively.

In conclusion， N-[1-(5，6，7，8-Tetrahydro— 2—naphthalenyl）ethyl)— 2—propemide amide (CAS No．